1-[2-(4-Chlorophenyl)imino-3-ethyl-4-methyl-1,3-thiazol-5-yl]ethanone

• Molecular Formula: C14H15ClN2OS
• Molecular Weight: 294.8 g/mol
• IUPAC Name: 1-[2-(4-chlorophenyl)imino-3-ethyl-4-methyl-1,3-thiazol-5-yl]ethanone
• InChI: InChI=1S/C14H15ClN2OS/c1-4-17-9(2)13(10(3)18)19-14(17)16-12-7-5-11(15)6-8-12/h5-8H,4H2,1-3H3
• InChI Key: QVNYIPRIASUULI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(SC1=NC2=CC=C(C=C2)Cl)C(=O)C)C

Description

1-[2-(4-Chlorophenyl)imino-3-ethyl-4-methyl-1,3-thiazol-5-yl]ethanone is a thiazole-derived compound featuring a 4-chlorophenylimino group, ethyl and methyl substituents, and an ethanone moiety.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s core structure shares similarities with several heterocyclic derivatives, differing primarily in substituents and ring systems. Key comparisons include:

Table 1: Structural and Functional Group Comparisons

Compound Name / Evidence ID	Core Structure	Key Substituents	Functional Differences
Target Compound	1,3-Thiazole	4-Chlorophenylimino, ethyl, methyl, ethanone	Imino group enhances electron delocalization
[] Thiazolidinone	Thiazolidin-4-one	4-Chlorophenyl, dichlorothiazole, hydrazinylidene	Additional thiazole ring; anti-T. gondii
[] Triazole-thioethanone	1,2,4-Triazole	4-Chlorophenyl, anilinomethyl, sulfanyl	Sulfur linkage; potential enhanced reactivity
[] Pyrazole-sulfonyl	Pyrazole	4-Chlorophenyl, methyl, methanesulfonylpiperazine	Sulfonyl group; possible CNS targeting
[] Brominated ethanone	1,3-Thiazole	4-Chlorophenyl, methyl, bromoethanone	Bromine substitution for nucleophilic reactions

Key Observations :

• Electron-Withdrawing Groups : The 4-chlorophenyl group is common across analogs, enhancing stability and lipophilicity .
• Reactivity: Brominated derivatives () offer sites for further functionalization, unlike the target compound’s ethanone group.

Gaps and Opportunities :

• The target compound’s imino group may enhance π-π stacking with biological targets, but its antiparasitic activity remains untested.
• Triazole-thioethanone derivatives () lack activity data, highlighting a research need.

Critical Analysis :

• The target compound’s synthesis may involve condensation of 4-chlorophenyl thiosemicarbazide with acetylenedicarboxylates, akin to .
• Halogenation (e.g., ) introduces bromine via electrophilic substitution, a strategy applicable to derivatize the ethanone group.

Physicochemical Properties

• Solubility : Thiazoles and triazoles generally exhibit moderate aqueous solubility, enhanced by polar groups (e.g., sulfonyl in ).
• Stability: The imino group in the target compound may confer susceptibility to hydrolysis under acidic conditions, unlike more stable carbonyl derivatives (e.g., ).
• Crystallography: Related ethanone derivatives () form monoclinic crystals with well-defined hydrogen bonding, aiding in structure-activity studies.